Cas no 24422-15-9 (3,4,5-Trichlorothiophene-2-carbonyl chloride)

3,4,5-Trichlorothiophene-2-carbonyl chloride structure
24422-15-9 structure
Product Name:3,4,5-Trichlorothiophene-2-carbonyl chloride
CAS No:24422-15-9
MF:C5Cl4OS
MW:249.929896354675
CID:88503
PubChem ID:7010308
Update Time:2025-09-19

3,4,5-Trichlorothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trichlorothiophene-2-carbonyl chloride
    • 2,3,4-trichlorothiophene carboxylic acid chloride
    • 2-Thiophenecarbonylchloride,3,4,5-trichloro
    • 3,4,5-trichloro-2-thienoyl chloride
    • 3,4,5-Trichloro-2-thiophenecarbonyl chloride
    • 3,4,5-Trichlorothien-2-carboxylic acid chloride
    • 3,4,5-trichloro-thiophene-2-carboxyl chloride
    • trichloro-thiophene-2-carbonyl chloride
    • SCHEMBL4946672
    • A817296
    • FT-0614132
    • DTXSID00426620
    • ASESVIHJSOBINF-UHFFFAOYSA-N
    • BS-23011
    • 3,4,5-Trichlorothiophene-2-carbonylchloride
    • 24422-15-9
    • trichlorothiophene-2-carbonyl chloride
    • DB-046445
    • MDL: MFCD02093952
    • Inchi: 1S/C5Cl4OS/c6-1-2(7)5(9)11-3(1)4(8)10
    • InChI Key: ASESVIHJSOBINF-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(SC=1C(=O)Cl)Cl)Cl
    • BRN: 1427060

Computed Properties

  • Exact Mass: 247.84200
  • Monoisotopic Mass: 247.842397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Color/Form: White or yellowish solid
  • Density: 1.77
  • Melting Point: 38-40°C
  • Boiling Point: 124-125°C 10mm
  • Flash Point: 124-125°C/10mm
  • Refractive Index: 1.619
  • PSA: 45.31000
  • LogP: 4.08730
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

3,4,5-Trichlorothiophene-2-carbonyl chloride Security Information

  • Hazardous Material transportation number:UN 3261
  • Hazard Category Code: 34
  • Safety Instruction: S26-S36/37/39-S45
  • HazardClass:8
  • PackingGroup:II
  • Packing Group:II
  • Risk Phrases:R34
  • Safety Term:S26;S36/37/39;S45
  • Packing Group:II

3,4,5-Trichlorothiophene-2-carbonyl chloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4,5-Trichlorothiophene-2-carbonyl chloride Pricemore >>

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A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
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3,4,5-Trichlorothiophene-2-carbonyl chloride, 97%
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24422-15-9 95%
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